N-(3,5-dichlorophenyl)-3-oxobutanamide
Overview
Description
“N-(3,5-dichlorophenyl)-3-oxobutanamide” is a chemical compound with the molecular formula C13H13Cl2N3O3 . It is also known as “N-(3,5-Dichlorophenyl)-3-isopropyl-2,4-dioxo-1-imidazolidinecarboxamide” and has an average mass of 330.167 Da .
Molecular Structure Analysis
The molecular structure of “N-(3,5-dichlorophenyl)-3-oxobutanamide” is based on the molecular formula C13H13Cl2N3O3 . The exact structure would need to be determined through techniques such as X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3,5-dichlorophenyl)-3-oxobutanamide” include a molecular formula of C13H13Cl2N3O3, an average mass of 330.167 Da, and a monoisotopic mass of 329.033386 Da .Scientific Research Applications
Disruptor of Mycobacterial Energetics
“N-(3,5-dichlorophenyl)-3-oxobutanamide” has been identified as a disruptor of mycobacterial energetics . This compound remarkably affects Mycobacterium tuberculosis energetics . It has been found to have an overall activity with a minimum inhibitory concentration (MIC) of 16 µg/mL .
Efflux Inhibitor
This compound has been studied for its efflux inhibitory characteristics . Efflux inhibitors can slow down the emergence of resistance and have positive effects on the duration of the treatment .
Anti-Tubercular Activity
“N-(3,5-dichlorophenyl)-3-oxobutanamide” has shown significant anti-tubercular activity . It has been found to have a minimum inhibitory concentration (MIC) of 27.38 µM against Mycobacterium tuberculosis .
Anti-Staphylococcal Activity
This compound has also demonstrated antistaphylococcal activity . It has been found to be effective against all four staphylococcal strains .
Anti-Fungal Activity
“N-(3,5-dichlorophenyl)-3-oxobutanamide” has shown antifungal activities . It has been found to have a minimum inhibitory concentration (MIC) of 16.58 µM against Bipolaris sorokiniana .
Inhibitor of Rac Activation by Dock5
“N-(3,5-dichlorophenyl)-3-oxobutanamide” has been identified as an inhibitor of Rac activation by Dock5 . This could potentially have implications in the study of cell signaling and migration.
Future Directions
The future directions for the study of “N-(3,5-dichlorophenyl)-3-oxobutanamide” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields, such as medicine or industry, could be investigated .
properties
IUPAC Name |
N-(3,5-dichlorophenyl)-3-oxobutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2NO2/c1-6(14)2-10(15)13-9-4-7(11)3-8(12)5-9/h3-5H,2H2,1H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYNIUNAMMNVZCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NC1=CC(=CC(=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride](/img/no-structure.png)
![1-(4-(Benzo[d]oxazol-2-yloxy)piperidin-1-yl)-2-(2-chlorophenyl)ethanone](/img/structure/B2857990.png)
![2-[(3-Ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]-3-nitrobenzoic acid](/img/structure/B2857994.png)
![N~4~-(4-ethoxyphenyl)-1-phenyl-N~6~-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2857997.png)
![N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide](/img/structure/B2858000.png)
![2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl 4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)butanoate](/img/structure/B2858001.png)
![N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenylsulfanylacetamide](/img/structure/B2858003.png)
![Tert-butyl 7-[(prop-2-enoylamino)methyl]-2,3-dihydro-1,4-benzoxazine-4-carboxylate](/img/structure/B2858005.png)
